2-(Chloromethyl)-5-(4-(trifluoromethyl)phenyl)thiophene

• Molecular Formula: C12H8ClF3S
• Molecular Weight: 276.71 g/mol
• IUPAC Name: 2-(chloromethyl)-5-[4-(trifluoromethyl)phenyl]thiophene
• InChI: InChI=1S/C12H8ClF3S/c13-7-10-5-6-11(17-10)8-1-3-9(4-2-8)12(14,15)16/h1-6H,7H2
• InChI Key: VGERZQACQPZHBK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CC=C(S2)CCl)C(F)(F)F

Description

2-(Chloromethyl)-5-(4-(trifluoromethyl)phenyl)thiophene is a useful research compound. Its molecular formula is C12H8ClF3S and its molecular weight is 276.71 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

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Synthesis routes and methods II

Procedure details

To a solution of 61.3 (45 mg, 0.18 mmol) in DCM (0.9 mL) were added triethylamine (24 μL, 0.18 mmol) and thionyl chloride (19 μL, 0.26 mmol) at room temperature. The mixture was stirred overnight and concentrated to afford 61.4. The crude product was used without further purification.

Synthesis routes and methods III

Procedure details

To a mixture of [5-(4-Trifluoromethyl-phenyl)-thiophen-2-yl]-methanol (1.52 g, 5.89 mmole) and triethyl amine (1.64 mL, 11.78 mmole) in DCM (100 mL) at 0° C., is injected methanesulfonyl chloride (0.91 mL, 11.78 mmole) dropwise. The reaction is kept at 0° C. for an hour and warmed up to room temperature for an hour. The reaction mixture is concentrated on rota vapor, and the resulting residue is purified on a silica gel column, eluting with 0-15% ethyl acetate in hexane and concentrated to provide the titled compound as off-white solid.